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Compound of Interest

Compound Name: Mesitylene-d12
CAS No.: 69441-16-3
Cat. No.: B1586286
Get Quote
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Executive Summary

Mesitylene-d12 (1,3,5-Trimethylbenzene-d12) is a high-value, isotopically labeled solvent
primarily utilized in high-field Nuclear Magnetic Resonance (NMR) spectroscopy and
mechanistic kinetic isotope effect (KIE) studies.[1] While its chemical toxicity profile mirrors that
of its protonated counterpart, its handling requirements are significantly more stringent due to
the financial and experimental risks associated with isotopic dilution.

This guide synthesizes standard safety compliance (GHS/SDS) with advanced experimental
hygiene required to maintain the integrity of this deuterated solvent.

Physicochemical Profile & Hazard Identification

Understanding the physical properties of Mesitylene-d12 is the prerequisite for safe handling.
[1] Its flammability and aspiration potential are the primary personnel hazards, while its
hygroscopicity (though lower than DMSO-d6) remains a critical experimental hazard.[1]

Table 1: Critical Physicochemical Data
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Property Value Operational Implication

Unique identifier for inventory
tracking.[1][2][3]

CAS Number 69441-16-3

Mass shift (

Molecular Formula ) affects mass spectrometry

calibration.[1]

Slightly denser than
) protonated mesitylene (0.86
Density 0.947 g/mL (25°C) ]
g/mL); affects pipette

calibration.[1]

_ Flammable. Vapors can travel
Flash Point 50°C (122°F) o
to ignition sources.[1][4]

High boiling point makes
Boiling Point 163-166°C removal via rotary evaporation

difficult; requires high vacuum.

Low volatility reduces

immediate inhalation risk
Vapor Pressure ~2.5 hPa (25°C) compared to chloroform-d, but

accumulation occurs in closed

spaces.[1]

GHS Hazard Classification[1][3][4][6][7]1[8]

o Flammable Liquid (Category 3): Keep away from heat/sparks.[1][5][6][7] Ground/bond
container and receiving equipment.

o Aspiration Hazard (Category 1): May be fatal if swallowed and enters airways.[5][6]
o Skin/Eye Irritation (Category 2/2A):. Causes skin and serious eye irritation.[5]
o STOT-SE (Category 3): May cause respiratory irritation.[1][3][8][6][7]

e Aquatic Toxicity (Chronic Category 2): Toxic to aquatic life with long-lasting effects.[1][3][5]
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Advanced Handling Protocols: The "Zero-Water"
Standard

Core Principle: The safety of the data is as critical as the safety of the operator. Moisture
contamination introduces a water peak (HDO) at ~4.7 ppm (variable), obscuring signals and
ruining the deuterium lock.[1]

The "Dry-Path" Transfer Protocol

Standard SDSs do not cover isotopic integrity. Use this protocol for NMR preparation.

e Environment: All transfers must occur in a fume hood (personnel safety) utilizing a Schlenk
line or glovebox (sample safety).

o Glassware Preparation:

o NMR tubes must be oven-dried at 150°C for >12 hours.

o Cool in a desiccator or under an inert gas stream (Argon/Nitrogen).
» Syringe Technique (Positive Pressure):

o Use a gas-tight glass syringe with a long stainless steel needle.[1]

o The Nitrogen Flush: Insert a nitrogen line needle into the septum of the Mesitylene-d12
vial before withdrawing liquid.[1] This prevents a vacuum that would pull humid lab air into
the vial.

o Withdraw the solvent and immediately transfer it to the NMR tube.

e Sealing: Cap the NMR tube immediately. For long-term storage samples, wrap the cap with
Parafilm or use a flame-sealed tube.[1]

Storage Stability[6]

o Temperature: Store at ambient temperature (20-25°C). Refrigeration is generally
unnecessary and can promote condensation upon opening if not warmed properly.
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o Light: Store in amber vials to prevent potential photochemical degradation, though

mesitylene is relatively stable.

o Atmosphere: Store under Argon. Argon is heavier than air and provides a better blanket than

Nitrogen for opened vials.

Visualized Workflows
Diagram 1: Safe NMR Sample Preparation Logic

This workflow ensures both operator safety (exposure limits) and data integrity (water

exclusion).[1]
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START: Mesitylene-d12 Transfer

i

1. PPE Check:
Nitrile Gloves + Safety Glasses
+ Fume Hood ON

:

Is Source Vial Septum-Sealed?

Method A: Syringe Transfer
(Maintains Inert Atm)

Method B: Pipette Transfer
(High Contamination Risk)

Insert Inert Gas Line (N2/Ar)
into Vial Septum

Withdraw Solvent
(Equalize Pressure)

\

Transfer to Pre-Dried
NMR Tube

i

Cap & Parafilm Immediately

:

Dispose Syringe in
Sharps/Solvent Waste

Click to download full resolution via product page
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Caption: Workflow for maintaining isotopic purity while adhering to flammability safety
standards.

Diagram 2: Emergency Response Decision Matrix

Logic flow for spills, emphasizing the flammability hazard.

<50 mL (Lab Scale) > Dispose as Halogen-Free
Absorb with Vermiculite Organic Solvent Waste

(TN ES Y — @
7 T ssomL

INCIDENT: Mesitylene-d12 Release —> Identify Type Evacuate Area

Use Dry Chemical/CO2

Fire /1gnition ——# 1, NOT USE WATER JET

Click to download full resolution via product page

Caption: Decision matrix for Mesitylene-d12 incidents. Note: Water jets spread the fire due to
density < 1.0.

Waste Management & Toxicology
Toxicology Insights[4]

o Route of Entry: Inhalation of vapors is the primary risk in a lab setting. It acts as a respiratory
irritant (STOT SE 3).[1][3][5][8][7]

o Chronic Effects: Long-term exposure to related trimethylbenzenes has been linked to
nervous system effects (confusion, headache).[1]

o Aspiration: If ingested, do not induce vomiting. The low viscosity allows the liquid to enter the
lungs, causing chemical pneumonitis.

Disposal Protocol

Unlike standard solvents, deuterated solvents are often segregated due to cost recovery
potential (rare) or specific waste stream requirements.
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 Classification: Non-halogenated organic solvent waste (unless mixed with chloroform-d).[1]
» Segregation: Do not mix with oxidizers (peroxides, nitrates) as this increases fire risk.

o Aquatic Precaution: Because Mesitylene-d12 is toxic to aquatic life (H411), never dispose of
down the drain. All rinsate from syringes must go into the organic waste carboy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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